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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460

Introduction: This guide provides a detailed overview of the material safety data for Methyl 3-
bromopropionate (CAS No. 3395-91-3), a chemical commonly used in laboratory synthesis.[1]
While the initial topic specified methyl 3-bromopropiolate, the available safety and technical
data predominantly correspond to methyl 3-bromopropionate. This document is intended for
researchers, scientists, and professionals in drug development who handle this substance, and
it summarizes critical safety information, physical and chemical properties, and hazard
management protocols.

Hazard Identification and Classification

Methyl 3-bromopropionate is classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] It is a combustible liquid that is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

GHS Hazard Classification:

o Acute Toxicity, Oral: Category 4[1]

o Skin Corrosion/Irritation: Category 2[1]

o Serious Eye Damage/Eye Irritation: Category 2[1]

o Specific target organ toxicity (single exposure): Category 3 (Target Organ: Respiratory
system)[1][2]
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o Flammable liquids: Category 4[1]

Signal Word: Warning[1]

Hazard Statements:

H227: Combustible liquid[2][4][5]

H302: Harmful if swallowed[1][3][4]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2]

The following diagram illustrates the logical flow of hazard communication for this substance,

from identification to response.
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Hazard Identification

| GHS Classificati |
(H227, H302, H315, H319, H335)

Precautionary Measure (Prevention)

P210: Keep away from heat/sparks/open flames P264: Wash skin thoroughly after handling P270: Do not eat, drink or smoke when using P280: Wear protective gloves/eye protection P261: Avoid breathing mist/vapors

|

P403+P235: Store in a well-ventilated place. Keep cool

P501: Dispose of contents/container to approved waste plant

Click to download full resolution via product page

Figure 1: Hazard Communication Workflow for Methyl 3-Bromopropionate.

Physical and Chemical Properties

The physical and chemical data for Methyl 3-bromopropionate are summarized below. This
information is critical for designing safe experimental and storage conditions.
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Property Value Source(s)
Molecular Formula C4H7BrO2 [3161[7]
Molecular Weight 167.00 g/mol [3]
Appearance Clear, c.olo.rless to slightly C1l6]
yellow liquid
Odor Odorless [1]
Boiling Point 64 - 66 °C @ 18 mmHg [6][8]
Density 1.53 g/mL at 25 °C [6][8]
Flash Point 75 °C (167 °F) - closed cup [2]
Refractive Index (n20/D) 1.458 [6][8]
Water Solubility Immiscible [6]

Toxicological Information

Toxicological data is essential for assessing the health risks associated with exposure. The
primary acute toxicity concern is ingestion.

Parameter Value Species Remarks Source(s)

Behavioral
effects observed

LD50 Oral 1600 mg/kg Rat include [2]
somnolence and

ataxia.[2]

Handling, Storage, and Exposure Controls

Proper handling and storage procedures are mandatory to minimize risk to personnel and
facilities.

Engineering Controls:
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e Use only outdoors or in a well-ventilated area.[1]
e Ensure eyewash stations and safety showers are close to the workstation.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(compliant with EN166 or OSHA's 29 CFR 1910.133).[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

» Respiratory Protection: Not typically required under normal use conditions with adequate
ventilation.[1]

Handling and Storage: The logical relationship between handling precautions, incompatible
materials, and storage conditions is depicted in the diagram below.
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Incompatible Materials
- Acids

- Bases
- Reducing Agents
- Oxidizing Agents

Conditions to Avoid
- Heat, flames, sparks
- Ignition sources
- Incompatible products

influences

Safe Handling
- Avoid contact with skin/eyes
- Avoid inhalation
- Keep away from ignition sources

Proper Storage
- Keep container tightly closed
- Store in a dry, cool, well-ventilated place
- Store locked up

Click to download full resolution via product page
Figure 2: Logical Flow for Safe Handling and Storage.

Experimental Protocols: Acute Toxicity Assessment

While the specific study that determined the LD50 value of 1600 mg/kg is not detailed in the
provided safety sheets, a generalized experimental workflow for such an assessment (based
on OECD Guideline 420) is presented below. This illustrates the typical methodology for
researchers in toxicology.

Methodology: Acute Oral Toxicity - Fixed Dose Procedure (Illustrative)

+ Acclimatization: Healthy, young adult rats are acclimatized to laboratory conditions for at

least 5 days.
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e Fasting: Animals are fasted (food, but not water, is withheld) for 3-4 hours prior to dosing.

o Dose Administration: The substance is administered orally by gavage. A starting dose (e.g.,
300 mg/kg) is selected based on structure-activity relationships.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes.[2] Observations are frequent on the
day of dosing and daily thereafter for 14 days.

e Dose Adjustment:
o If an animal dies, the test is repeated at a lower dose.

o If an animal survives, the test is repeated in additional animals at the same or a higher
dose level, depending on the specific protocol design.

o Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

o Data Analysis: The LD50 is estimated based on the dose at which mortality is observed.

The following diagram outlines this hypothetical experimental workflow.
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(e.g., by gavage)

Observation Period (14 days)
- Monitor for clinical signs
- Record body weight

Endpoint Assessment

Mortality or Survival

Gross Necropsy

(Data Analysis & LD50 Estimation)
End of Study
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Figure 3: Generalized Workflow for an Acute Oral LD50 Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1362460?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC221790250&productDescription=METHYL+3-BROMOPROPIONATE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-3-bromopropionate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromopropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromopropanoate
https://www.tcichemicals.com/MX/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://www.chembk.com/en/chem/Methyl%203-bromopropionate
https://www.fishersci.ca/shop/products/methyl-3-bromopropionate-97-acros-organics-3/p-161009
https://www.sigmaaldrich.com/SG/en/product/aldrich/242373
https://www.benchchem.com/product/b1362460#methyl-3-bromopropiolate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362460#methyl-3-bromopropiolate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362460#methyl-3-bromopropiolate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362460#methyl-3-bromopropiolate-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

